Cas no 113369-48-5 (6H-pyrimido[2,1-a]isoindol-2-one)

6H-pyrimido[2,1-a]isoindol-2-one structure
113369-48-5 structure
Product Name:6H-pyrimido[2,1-a]isoindol-2-one
CAS No:113369-48-5
MF:C11H8N2O
MW:184.19402217865
CID:2610602
PubChem ID:71337241
Update Time:2025-04-21

6H-pyrimido[2,1-a]isoindol-2-one Chemical and Physical Properties

Names and Identifiers

    • 6H-pyrimido[2,1-a]isoindol-2-one
    • Pyrimido[2,1-a]isoindol-2(6H)-one
    • DTXSID40764977
    • DTXCID20715720
    • 6h-pyrimido[2,1-a]isoindole-2-one
    • Pyrimido(2,1-a)isoindol-2(6H)-one
    • 113369-48-5
    • Inchi: 1S/C11H8N2O/c14-10-5-6-13-7-8-3-1-2-4-9(8)11(13)12-10/h1-6H,7H2
    • InChI Key: KWIMTQHYDNAXBI-UHFFFAOYSA-N
    • SMILES: O=C1C=CN2C(C3C=CC=CC=3C2)=N1

Computed Properties

  • Exact Mass: 184.063662883g/mol
  • Monoisotopic Mass: 184.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.7Ų
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